(3S,5R)-1-(4-bromo-6-methylpyridin-2-yl)piperidine-3,5-diol

• IUPAC Name: (3S,5R)-1-(4-bromo-6-methylpyridin-2-yl)piperidine-3,5-diol
• InChI: InChI=1S/C11H15BrN2O2/c1-7-2-8(12)3-11(13-7)14-5-9(15)4-10(16)6-14/h2-3,9-10,15-16H,4-6H2,1H3/t9-,10+
• InChI Key: YEJZIHFBPFXLIC-AOOOYVTPSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)N2CC(CC(C2)O)O)Br
• Isomeric SMILES: CC1=CC(=CC(=N1)N2C[C@@H](C[C@@H](C2)O)O)Br
• Molecular Formula: C11H15BrN2O2
• Molecular Weight: 287.15 g/mol

Description

(3S,5R)-1-(4-bromo-6-methylpyridin-2-yl)piperidine-3,5-diol is a chemical compound that is commonly used in scientific research. It is a piperidine derivative that has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (3S,5R)-1-(4-bromo-6-methylpyridin-2-yl)piperidine-3,5-diol is not fully understood. However, it has been found to interact with various neurotransmitter receptors, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the adrenergic alpha-2A receptor. It has also been found to inhibit the activity of certain enzymes, such as monoamine oxidase A and B.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. It has also been found to have antipsychotic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3S,5R)-1-(4-bromo-6-methylpyridin-2-yl)piperidine-3,5-diol in lab experiments is its specificity for certain receptors and enzymes. This allows researchers to investigate the effects of specific molecules on these targets. However, one limitation is that the compound may not accurately reflect the effects of endogenous neurotransmitters and enzymes.

Future Directions

There are several future directions for research on (3S,5R)-1-(4-bromo-6-methylpyridin-2-yl)piperidine-3,5-diol. One area of interest is the development of new drugs that target the same receptors and enzymes as this compound. Another area of interest is the investigation of the compound's effects on other neurotransmitter systems and brain regions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic uses.

Synthesis Methods

The synthesis of (3S,5R)-1-(4-bromo-6-methylpyridin-2-yl)piperidine-3,5-diol involves the reaction of 4-bromo-6-methylpyridin-2-amine with (3S,5R)-3,5-piperidinediol in the presence of a reducing agent. The resulting product is isolated and purified using standard techniques.

Scientific Research Applications

(3S,5R)-1-(4-bromo-6-methylpyridin-2-yl)piperidine-3,5-diol is used in various scientific research applications, including the study of neurotransmitters, receptors, and enzymes. It has been found to be a useful tool for investigating the mechanisms of action of various drugs and molecules.